1-acetyl-4-{[5-(2,3-dichlorophenyl)-2-furyl]carbonothioyl}piperazine

• IUPAC Name: 1-[4-[5-(2,3-dichlorophenyl)furan-2-carbothioyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H16Cl2N2O2S/c1-11(22)20-7-9-21(10-8-20)17(24)15-6-5-14(23-15)12-3-2-4-13(18)16(12)19/h2-6H,7-10H2,1H3
• InChI Key: NLCPLHACEFAZNM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=S)C2=CC=C(O2)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol

Description

The compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine and its derivatives show a wide range of biological and pharmaceutical activity.

Synthesis Analysis

While the specific synthesis process for this compound is not available, piperazine derivatives are often synthesized through methods such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. Piperazine derivatives can participate in a variety of chemical reactions due to the presence of the nitrogen atoms in the ring structure.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical processes that the compound is involved in. For example, some piperazine derivatives are known to act as serotonin receptor agonists.